Cas no 811439-86-8 (2-Propanone,1-[(2-amino-6-methyl-5-nitro-4-pyrimidinyl)amino]-)

• Product Name: 2-Propanone,1-[(2-amino-6-methyl-5-nitro-4-pyrimidinyl)amino]-
• CAS No: 811439-86-8
• MF: C₈H₁₁N₅O₃
• MW: 225.204640626907
• CID: 715266
• PubChem ID: 45097880
• Update Time: 2025-04-19

2-Propanone,1-[(2-amino-6-methyl-5-nitro-4-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-[(2-amino-6-methyl-5-nitro-4-pyrimidinyl)amino]-
• 2-Propanone,1-[(2-amino-6-methyl-5-nitro-4-pyrimidinyl)amino]-(9CI)
• 811439-86-8
• SCHEMBL3044184
• 1-((2-Amino-6-methyl-5-nitropyrimidin-4-yl)amino)propan-2-one

• Inchi： 1S/C8H11N5O3/c1-4(14)3-10-7-6(13(15)16)5(2)11-8(9)12-7/h3H2,1-2H3,(H3,9,10,11,12)
• InChI Key： RELZXZQQDHHWMK-UHFFFAOYSA-N
• SMILES： O=C(C)CNC1C(=C(C)N=C(N)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.086
• Monoisotopic Mass: 225.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 0.7